Cas no 2060050-35-1 (3-(bromomethyl)-2-oxa-6-azaspiro4.5decane)

• Product Name: 3-(bromomethyl)-2-oxa-6-azaspiro4.5decane
• CAS No: 2060050-35-1
• MF: C₉H₁₆BrNO
• MW: 234.133441925049
• MDL: MFCD30502435
• CID: 5154073
• PubChem ID: 137704209
• Update Time: 2025-05-19

3-(bromomethyl)-2-oxa-6-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-6-azaspiro[4.5]decane, 3-(bromomethyl)-
• 3-(bromomethyl)-2-oxa-6-azaspiro4.5decane

• MDL： MFCD30502435
• Inchi： 1S/C9H16BrNO/c10-6-8-5-9(7-12-8)3-1-2-4-11-9/h8,11H,1-7H2
• InChI Key： FBOMEUPETPQIHR-UHFFFAOYSA-N
• SMILES： C1C2(CCCCN2)CC(CBr)O1

Additional information on 3-(bromomethyl)-2-oxa-6-azaspiro4.5decane

Professional Introduction to Compound with CAS No. 2060050-35-1 and Product Name: 3-(bromomethyl)-2-oxa-6-azaspiro4.5decane

The compound with the CAS number 2060050-35-1 and the product name 3-(bromomethyl)-2-oxa-6-azaspiro4.5decane represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel spirocyclic scaffolds. Spirocyclic compounds have garnered considerable attention due to their unique structural features, which often confer enhanced biological activity and improved pharmacokinetic properties. The presence of both an oxygen and an azole ring within the spiro framework of this compound suggests a promising platform for further derivatization and exploration.

Recent studies have highlighted the importance of spirocyclic structures in drug discovery, emphasizing their potential to exhibit favorable interactions with biological targets. The 3-(bromomethyl)-2-oxa-6-azaspiro4.5decane molecule, with its bromomethyl substituent, offers a versatile handle for further functionalization through nucleophilic substitution reactions. This reactivity makes it an attractive intermediate for the synthesis of more complex derivatives, including heterocyclic analogs that may exhibit improved binding affinity and selectivity.

The incorporation of an oxygen atom in the spirocycle introduces additional conformational flexibility, which can be exploited to optimize receptor binding. Furthermore, the azole ring component is well-known for its role in various biologically active molecules, including antifungals, antivirals, and anticancer agents. The combination of these structural elements in 3-(bromomethyl)-2-oxa-6-azaspiro4.5decane positions it as a valuable building block for the development of next-generation therapeutic agents.

In the realm of medicinal chemistry, the synthesis of spirocyclic compounds often presents synthetic challenges due to their strained ring systems. However, advances in synthetic methodologies have made it increasingly feasible to construct these complex architectures with high precision. The preparation of 3-(bromomethyl)-2-oxa-6-azaspiro4.5decane involves multi-step organic transformations, including cyclization reactions and functional group interconversions. These synthetic strategies not only highlight the compound's structural complexity but also demonstrate its feasibility as a starting material for further chemical exploration.

One of the most compelling aspects of this compound is its potential utility in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with high affinity, which can then be linked together to form more potent lead compounds. The unique scaffold of 3-(bromomethyl)-2-oxa-6-azaspiro4.5decane makes it an ideal candidate for such strategies, as its distinct structural features can be exploited to generate diverse chemical libraries.

Recent computational studies have begun to unravel the structural and electronic properties of spirocyclic compounds like 3-(bromomethyl)-2-oxa-6-azaspiro4.5decane, providing insights into their potential interactions with biological macromolecules. These studies have revealed that the compound's spirocenter can act as a rigid scaffold that optimizes binding orientation, while its substituents provide additional hydrogen bonding or hydrophobic interactions with target proteins or nucleic acids. Such findings are crucial for guiding the rational design of derivatives with enhanced pharmacological properties.

The bromomethyl functionality at the 3-position of 3-(bromomethyl)-2-oxa-6-azaspiro4.5decane is particularly noteworthy, as it allows for facile introduction of various pharmacophoric groups through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations enable the construction of aryl or amino acid-derived derivatives, which are known to exhibit broad biological activities. By leveraging these synthetic tools, chemists can rapidly explore structure–activity relationships (SAR) and identify lead compounds with optimized therapeutic profiles.

The pharmaceutical industry has increasingly recognized the value of spirocyclic compounds in drug development due to their unique physicochemical properties and biological relevance. For instance, several marketed drugs contain spirocyclic moieties that contribute to their efficacy and safety profiles. The emergence of 3-(bromomethyl)-2-oxa-6-azaspiro4.5decane as a novel scaffold underscores its potential to contribute to future therapeutic innovations.

Future research directions may focus on exploring the pharmacological potential of derivatives derived from 3-(bromomethyl)-2-oxa-6-azaspiro4.5decane using high-throughput screening (HTS) platforms or virtual screening techniques. These approaches can accelerate the identification of biologically active compounds by systematically evaluating large libraries of derivatives for their interaction with relevant targets.

In conclusion, 3-(bromomethyl)-2-oxa-6-azaspiro4.5decane (CAS No. 2060050-35-1) represents a promising scaffold for medicinal chemistry innovation, combining structural complexity with functional diversity. Its unique spirocyclic framework and versatile reactivity make it an excellent candidate for further derivatization and exploration in drug discovery efforts aimed at addressing unmet medical needs.